BENGHE Methodological & Application

Check Availability & Pricing

Preparation of Aqueous Solutions of
Monoethanolamine Borate for Experimental Use

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Monoethanolamine borate

Cat. No.: B086929

Application Notes & Protocols for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed application notes and protocols for the preparation of aqueous
solutions of monoethanolamine (MEA) borate for use in various experimental settings. MEA
borate, an organic-inorganic complex formed from boric acid and monoethanolamine, offers
unique properties as a pH buffer, corrosion inhibitor, and biologically active agent.[1][2][3][4][5]

Introduction

Monoethanolamine borate is a versatile compound with applications ranging from industrial
metalworking fluids to potential uses in materials science and antimicrobial research.[1][3] It is
formed through a condensation reaction between boric acid and monoethanolamine.[1] In
agueous solutions, MEA borate exists in a dynamic equilibrium and can be synthesized with
varying molar ratios of its precursors to achieve different properties.[6][7] Its notable
characteristics include excellent solubility in water, a mildly alkaline nature, and good biological
stability.[3][6][8]

These application notes are designed to provide researchers with the necessary information to
prepare stable and effective aqueous solutions of MEA borate for their specific experimental
needs.

Physicochemical Properties
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A summary of the key physicochemical properties of monoethanolamine borate is presented

in Table 1. This data is essential for the accurate preparation and handling of its aqueous

solutions.

Table 1: Physicochemical Properties of Monoethanolamine Borate

Property Value Reference
White to off-white crystalline
Appearance powder or granules; can also [11121181191
be a viscous liquid.
Molecular Formula C2HsBNOs (for 1:1 complex) [1][2][8]
] Approximately 104.901 g/mol
Molecular Weight [1][10]
(for 1:1 complex)
o Readily soluble to infinitely
Solubility in Water [1][2][6]
soluble.
pH of 1% Solution Approximately 8.0 - 9.5 [1][2]
) ) 95-98 °C; Decomposes at
Melting Point [2][10]
>200°C.
Boiling Point ~246.3°C at 760 mmHg [10]
Stable under dry and ambient
. conditions. In aqueous
Stability [2][6]

solution, it exists in a constant

state of equilibrium.

Applications in Research

While extensively used in industrial settings as a corrosion inhibitor and pH buffer in

metalworking fluids[3][4][5], MEA borate also presents several opportunities for research

applications:

o Antimicrobial and Antifungal Research: MEA borate has demonstrated antimicrobial and

antifungal properties, making it a compound of interest for developing new disinfectants or

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.benchchem.com/product/b086929?utm_src=pdf-body
https://www.benchchem.com/product/b086929?utm_src=pdf-body
https://www.benchchem.com/product/b086929
https://synthetikaeu.com/en_US/p/Monoethanolamine-Borate%2C-85/7852
https://cymitquimica.com/cas/10377-81-8/
https://programme.exordo.com/pbsi2017/delegates/presentation/89/
https://www.benchchem.com/product/b086929
https://synthetikaeu.com/en_US/p/Monoethanolamine-Borate%2C-85/7852
https://cymitquimica.com/cas/10377-81-8/
https://www.benchchem.com/product/b086929
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b086929
https://synthetikaeu.com/en_US/p/Monoethanolamine-Borate%2C-85/7852
https://www.santos.com/wp-content/uploads/2021/04/Monoethanolamine-Borate-March-2021.pdf
https://www.benchchem.com/product/b086929
https://synthetikaeu.com/en_US/p/Monoethanolamine-Borate%2C-85/7852
https://synthetikaeu.com/en_US/p/Monoethanolamine-Borate%2C-85/7852
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://synthetikaeu.com/en_US/p/Monoethanolamine-Borate%2C-85/7852
https://www.santos.com/wp-content/uploads/2021/04/Monoethanolamine-Borate-March-2021.pdf
https://www.nbinno.com/article/coatings/role-of-mea-borate-in-enhancing-metalworking-fluid-stability-pz
https://www.nbinno.com/article/coatings/monoethanolamine-borate-vs-traditional-rust-inhibitors-for-metalworking-pz
https://eureka.patsnap.com/patent-CN112142768A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

therapeutic agents.[1][7]

e Wood and Cellulose Modification: Its ability to form hydrolytically stable bonds with hydroxyl
groups makes it a candidate for creating fire-retardant and biocorrosion-resistant wood and
cellulose materials.[1][11]

e Drug Delivery and Formulation: As a buffering agent, it could be explored for pH stabilization
in pharmaceutical formulations.[8]

e Corrosion Inhibition Studies: The compound serves as a model for studying corrosion
inhibition mechanisms on various metal surfaces.[1][4]

Experimental Protocols

The following protocols provide detailed methodologies for the preparation of aqueous
solutions of MEA borate.

Materials and Equipment

e Monoethanolamine (MEA), reagent grade (=99%)

e Boric Acid (HsBO:3), crystal, reagent grade (=99.5%)
» Deionized or distilled water

o Glass beakers and graduated cylinders

e Magnetic stirrer and stir bars

e Heating plate

e pH meter, calibrated

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol 1: Preparation of a 1 Molar (1M) MEA Borate
Stock Solution (1:1 Molar Ratio)
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This protocol describes the preparation of a stock solution where monoethanolamine and boric
acid are in a 1:1 molar ratio.

» Calculate Molar Masses:

o Monoethanolamine (C2H7NO): ~61.08 g/mol

o Boric Acid (HsBO3): ~61.83 g/mol
» Weighing Reagents:

o Weigh 61.83 g of boric acid and transfer it to a 1 L glass beaker.

o In a separate container, weigh approximately 61.08 g of monoethanolamine.
 Dissolution:

o Add approximately 800 mL of deionized water to the beaker containing the boric acid.

o Place the beaker on a magnetic stirrer and begin stirring until the boric acid is fully
dissolved. Gentle heating (40-50°C) can aid dissolution.[7]

o Once the boric acid is dissolved, slowly add the pre-weighed monoethanolamine to the
solution while continuing to stir. The reaction can be exothermic.[11]

e Final Volume and pH Adjustment:

o

Allow the solution to cool to room temperature.
o Transfer the solution to a 1 L volumetric flask.

o Rinse the beaker with a small amount of deionized water and add the rinsing to the
volumetric flask.

o Bring the final volume to 1 L with deionized water.

o Measure the pH of the solution. For a 1:1 molar ratio, the pH is typically in the alkaline
range. Adjust if necessary for your specific application using dilute HCI or NaOH.
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o Storage:

o Store the solution in a tightly capped container at room temperature. For long-term
storage, refrigeration is recommended to inhibit potential microbial growth.[2]

Protocol 2: In-situ Formation by Mass Ratio for General
Use

For applications where precise molarity is less critical than the functional properties (e.g.,
buffering capacity), a mass ratio approach can be used. A common method involves a 1:1
mass ratio of boric acid to monoethanolamine.[5][12]

* Weighing Reagents:
o In a suitable beaker, add 10 g of boric acid.
o Add 10 g of monoethanolamine.
» Dissolution and Reaction:
o Add 80 mL of deionized water.
o Stir the mixture. The reaction to form MEA borate will occur in the solution.

o Once a homogenous solution is formed, add deionized water to reach a final volume of
100 mL.

e Characterization:

o Measure the pH of the final solution. This will provide a baseline for the buffering capacity
of this particular formulation.

Diagrams
Logical Workflow for Solution Preparation

The following diagram outlines the logical steps for preparing an aqueous solution of
monoethanolamine borate.
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Workflow for MEA Borate Solution Preparation

1. Reagent Preparation
(Weigh Boric Acid & MEA)

2. Dissolve Boric Acid
in Deionized Water

3. Add Monoethanolamine
to Boric Acid Solution

G. Adjust to Final Volume]

5. pH Measurement & Adjustment
(Optional)

Click to download full resolution via product page

Caption: Logical workflow for the preparation of aqueous monoethanolamine borate

solutions.

Conceptual Diagram of MEA Borate Formation

This diagram illustrates the conceptual reaction between monoethanolamine and boric acid to
form the borate complex.
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Conceptual Formation of MEA Borate

Reactants

Monoethanolamine Boric Acid
(C2H7NO) (H3BO3)

MEA Borate Complex
(Aqueous Solution)

(byproduct)

Water
(H20)

Click to download full resolution via product page
Caption: Conceptual diagram of the reaction between monoethanolamine and boric acid.

Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat, when handling chemicals.

» Monoethanolamine is corrosive and can cause skin and eye irritation. Handle it in a well-
ventilated area or a fume hood.

» Boric acid can be toxic if ingested.

e The reaction between monoethanolamine and boric acid can be exothermic, so it is
important to add the reagents slowly and with stirring.

By following these application notes and protocols, researchers can confidently prepare
agueous solutions of monoethanolamine borate for their experimental needs, ensuring
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consistency and safety in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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